Cas no 168276-95-7 (4,6-DIETHOXY-2-PYRIMIDINEMETHANOL)

4,6-DIETHOXY-2-PYRIMIDINEMETHANOL structure
168276-95-7 structure
Product Name:4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
CAS No:168276-95-7
MF:C9H14N2O3
MW:198.219062328339
CID:2118436
Update Time:2023-11-19

4,6-DIETHOXY-2-PYRIMIDINEMETHANOL Chemical and Physical Properties

Names and Identifiers

    • 4,6-diethoxy-2-Pyrimidinemethanol
    • (4,6-diethoxypyrimidin-2-yl)methanol
    • CID 77174785
    • 2-Pyrimidinemethanol, 4,6-diethoxy-
    • 4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
    • Inchi: 1S/C9H14N2O3/c1-3-13-8-5-9(14-4-2)11-7(6-12)10-8/h5,12H,3-4,6H2,1-2H3
    • InChI Key: SSYPEWKENASPAS-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(N=C(CO)N=1)OCC

Computed Properties

  • Exact Mass: 198.1
  • Monoisotopic Mass: 198.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.5

Experimental Properties

  • Density: 1.161±0.06 g/cm3(Predicted)
  • Boiling Point: 320.0±32.0 °C(Predicted)
  • pka: 13.13±0.10(Predicted)
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